Cas no 1353966-22-9 ([1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine)
[1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine Chemical and Physical Properties
Names and Identifiers
-
- [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine
-
- Inchi: 1S/C12H27N3/c1-11(2)14(3)9-12-5-4-7-15(10-12)8-6-13/h11-12H,4-10,13H2,1-3H3
- InChI Key: GJHOPLQEBCJVKA-UHFFFAOYSA-N
- SMILES: N1(CCN)CCCC(CN(C)C(C)C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
[1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085201-500mg |
1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-isopropyl-methyl-amine |
1353966-22-9 | 500mg |
£694.00 | 2022-02-28 | ||
| Chemenu | CM497193-1g |
N-((1-(2-Aminoethyl)piperidin-3-yl)methyl)-N-methylpropan-2-amine |
1353966-22-9 | 97% | 1g |
$1378 | 2022-09-03 |
[1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine
Comprehensive Overview of [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine (CAS No. 1353966-22-9)
[1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine (CAS No. 1353966-22-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine and ethylamine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific biological pathways.
The compound's chemical structure features a piperidine ring substituted with an aminoethyl group and an isopropyl-methylamine moiety, contributing to its distinct pharmacological properties. Its CAS number 1353966-22-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. Recent studies have highlighted its potential role in modulating neurotransmitter receptors, which aligns with the growing interest in neurological disorders and mental health treatments.
In the context of current research trends, [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine is frequently discussed in relation to drug design and structure-activity relationships (SAR). The compound's amine functionality and steric properties are key factors influencing its binding affinity to target proteins. This has led to its inclusion in high-throughput screening programs aimed at identifying novel therapeutic agents for conditions such as anxiety, depression, and cognitive impairments.
From a synthetic chemistry perspective, the preparation of [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine involves multi-step organic synthesis protocols, often requiring protective group strategies and selective alkylation techniques. The compound's stability and solubility profiles are critical considerations for its formulation in preclinical studies. Advances in computational chemistry have also enabled researchers to predict its metabolic pathways and toxicity, further enhancing its utility in drug development pipelines.
The growing demand for innovative pharmaceuticals has positioned [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine as a compound of interest in both academic and industrial settings. Its potential applications extend beyond central nervous system (CNS) disorders, with exploratory studies investigating its efficacy in inflammatory diseases and pain management. As the scientific community continues to unravel its mechanistic insights, this compound is poised to play a pivotal role in the next generation of targeted therapies.
In summary, [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine (CAS No. 1353966-22-9) represents a versatile and highly functionalized molecule with broad implications for biomedical research. Its structural complexity and biological relevance make it a valuable subject for ongoing investigations, particularly in the era of personalized medicine and precision drug delivery. Researchers and stakeholders alike are encouraged to explore its potential through collaborative efforts and interdisciplinary approaches.
1353966-22-9 ([1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-isopropyl-Methyl-aMine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)